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Compound of Interest

Compound Name: STOCK2S-26016

Cat. No.: B2633875 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

STOCK2S-26016 is a potent inhibitor of the With-No-Lysine (WNK) signaling pathway, a critical

regulator of ion homeostasis and blood pressure.[1][2][3] It functions by inhibiting the

interaction between WNK kinases (WNK1 and WNK4) and the SPAK/OSR1 kinases,

subsequently preventing the phosphorylation of downstream ion cotransporters such as

NKCC1 and NCC.[4] Accurate and reproducible in vitro and in vivo studies involving

STOCK2S-26016 necessitate precise preparation of stock solutions. This document provides

detailed information on the solubility of STOCK2S-26016 in Dimethyl Sulfoxide (DMSO) and

ethanol, along with protocols for preparing stock solutions and determining solubility.

Physicochemical Properties
Property Value

Molecular Formula C₂₀H₁₉N₃O₂

Molecular Weight 333.38 g/mol

CAS Number 332922-63-1

Quantitative Solubility Data
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The solubility of STOCK2S-26016 has been determined in two common laboratory solvents,

DMSO and ethanol. The data is summarized in the table below for easy reference.

Solvent
Maximum Concentration
(mM)

Maximum Concentration
(mg/mL)

DMSO 100 mM 33.34 mg/mL

Ethanol 50 mM 16.67 mg/mL

Experimental Protocols
Protocol 1: Preparation of a 100 mM STOCK2S-26016
Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of STOCK2S-26016 in

DMSO.

Materials:

STOCK2S-26016 (MW: 333.38 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Weighing the Compound: Accurately weigh out 1 mg of STOCK2S-26016 using an analytical

balance and transfer it to a sterile microcentrifuge tube.
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Solvent Addition: Add 30 µL of anhydrous DMSO to the microcentrifuge tube containing the

compound.

Dissolution: Vortex the mixture thoroughly for 1-2 minutes to ensure complete dissolution.

Gentle warming to 37°C in a water bath can be employed to aid dissolution if necessary.

Storage: Once fully dissolved, the stock solution can be aliquoted into smaller volumes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage or

-80°C for long-term storage.

Protocol 2: Protocol for Determining Kinetic Solubility
using Nephelometry
This protocol provides a general method for determining the kinetic solubility of a compound

like STOCK2S-26016 in a buffered aqueous solution from a DMSO stock.

Materials:

100 mM STOCK2S-26016 in DMSO (prepared as in Protocol 1)

Phosphate-buffered saline (PBS), pH 7.4

96-well microplate (clear bottom)

Nephelometer or a plate reader with a light scattering module

Automated liquid handler or multichannel pipette

Procedure:

Preparation of Serial Dilutions: Prepare a series of dilutions of the 100 mM STOCK2S-26016
stock solution in DMSO.

Dispensing into Microplate: Using an automated liquid handler, dispense a small volume

(e.g., 2 µL) of each DMSO dilution into the wells of a 96-well microplate. Include DMSO-only

wells as a negative control.
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Addition of Aqueous Buffer: Rapidly add a larger volume (e.g., 198 µL) of PBS (pH 7.4) to

each well to initiate precipitation.

Incubation and Measurement: Incubate the plate at room temperature for a defined period

(e.g., 2 hours). Measure the light scattering or turbidity of each well using a nephelometer at

a specific wavelength (e.g., 650 nm).

Data Analysis: Plot the measured nephelometry units against the compound concentration.

The concentration at which a significant increase in light scattering is observed above the

background is determined as the kinetic solubility.
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Caption: Inhibition of the WNK-SPAK/OSR1 signaling pathway by STOCK2S-26016.
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Caption: Workflow for determining the kinetic solubility of STOCK2S-26016.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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